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Compound of Interest

Compound Name:
3,4-Dimethoxyphenyl beta-D-

glucoside

Cat. No.: B021142 Get Quote

In-Depth Technical Guide: 3,4-Dimethoxyphenyl
beta-D-glucoside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dimethoxyphenyl beta-D-
glucoside, including its chemical properties, potential synthesis, and prospective biological

activities. This document is intended to serve as a foundational resource for researchers and

professionals in the fields of medicinal chemistry, pharmacology, and drug development.
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Property Value Source

CAS Number 84812-00-0 [1][2][3]

Molecular Formula C₁₄H₂₀O₈ [1]

Molecular Weight 332.30 g/mol Calculated

Synonyms

(2S,3R,4S,5S,6R)-2-(3,4-

Dimethoxyphenoxy)-6-

(hydroxymethyl)tetrahydro-2H-

pyran-3,4,5-triol

[1]

Synthesis and Experimental Protocols
While specific, detailed synthesis protocols for 3,4-Dimethoxyphenyl beta-D-glucoside are

not widely published in mainstream chemical literature, a potential route for its preparation has

been demonstrated through biotransformation using plant cell cultures.

Glucosylation by Cultured Plant Cells

A study has shown that 3,4-Dimethoxyphenol (3,4-DMP) can be converted to its corresponding

glucoside by suspension-cultured cells of Coffea arabica.[4][5] The glucoside was identified as

3,4-Dimethoxyphenyl β-D-glucopyranoside.[4][5][6]

Hypothetical Experimental Workflow for Investigating Anti-inflammatory Activity

Based on the known anti-inflammatory properties of similar phenylpropanoid glycosides, the

following workflow could be employed to assess the potential of 3,4-Dimethoxyphenyl beta-D-
glucoside in this area.[7][8][9]
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Cell Culture
(e.g., RAW 264.7 Macrophages)
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(e.g., with Lipopolysaccharide - LPS)
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Hypothetical workflow for assessing anti-inflammatory effects.
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Potential Signaling Pathways
Phenylpropanoid glycosides are known to exert their biological effects through various

signaling pathways.[7][8] Given the structural similarities, it is plausible that 3,4-
Dimethoxyphenyl beta-D-glucoside could modulate inflammatory responses through the

Nuclear Factor-kappa B (NF-κB) signaling pathway.[10][11][12] NF-κB is a key transcription

factor that regulates the expression of numerous pro-inflammatory genes.[10][11]

Canonical NF-κB Signaling Pathway

The canonical NF-κB pathway is a primary target for anti-inflammatory drug development. It is

typically activated by pro-inflammatory stimuli such as tumor necrosis factor-alpha (TNF-α) or

lipopolysaccharide (LPS).[11]
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Simplified overview of the canonical NF-κB signaling pathway.

In this pathway, the inhibitor of κB (IκB) sequesters the NF-κB dimer (p50/p65) in the

cytoplasm.[12] Upon stimulation, the IκB kinase (IKK) complex phosphorylates IκB, leading to

its ubiquitination and subsequent degradation by the proteasome.[12] This allows the active

NF-κB dimer to translocate to the nucleus and induce the transcription of target genes. A

potential mechanism of action for 3,4-Dimethoxyphenyl beta-D-glucoside could be the
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inhibition of IKK, thereby preventing the degradation of IκB and keeping NF-κB in its inactive

state in the cytoplasm.

Conclusion and Future Directions
3,4-Dimethoxyphenyl beta-D-glucoside is a compound with potential for further investigation,

particularly in the area of inflammation research. The information provided in this guide serves

as a starting point for researchers to design and execute studies to elucidate its synthesis,

biological activities, and mechanism of action. Future research should focus on developing a

robust chemical synthesis for this compound to enable more extensive biological screening.

Furthermore, detailed in vitro and in vivo studies are necessary to confirm its potential

modulatory effects on the NF-κB pathway and to explore its therapeutic potential in

inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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